Cas no 544704-75-8 (Benzoxazole, 7-bromo-2-(3-fluoro-4-methoxyphenyl)-5-methoxy-)

7-Bromo-2-(3-fluoro-4-methoxyphenyl)-5-methoxybenzoxazole is a halogenated benzoxazole derivative with a substituted phenyl ring, exhibiting potential utility in pharmaceutical and material science applications. The presence of bromo, fluoro, and methoxy functional groups enhances its reactivity and binding affinity, making it a valuable intermediate in organic synthesis. Its structural features suggest potential use in the development of bioactive compounds, particularly in medicinal chemistry for targeting specific receptors or enzymes. The electron-withdrawing and donating substituents contribute to its stability and tunable electronic properties, which may be advantageous in optoelectronic applications. This compound is typically handled under controlled conditions due to its synthetic sensitivity.

Benzoxazole, 7-bromo-2-(3-fluoro-4-methoxyphenyl)-5-methoxy- structure

544704-75-8 structure

Product Name:Benzoxazole, 7-bromo-2-(3-fluoro-4-methoxyphenyl)-5-methoxy-

CAS No:544704-75-8

MF:C₁₅H₁₁BrFNO₃

MW:352.155146837235

CID:1589490

PubChem ID:11428101

Update Time:2025-06-09

Benzoxazole, 7-bromo-2-(3-fluoro-4-methoxyphenyl)-5-methoxy- Chemical and Physical Properties

Names and Identifiers

- Benzoxazole, 7-bromo-2-(3-fluoro-4-methoxyphenyl)-5-methoxy-
- 7-bromo-2-(3-fluoro-4-methoxyphenyl)-5-methoxy-1,3-benzoxazole
- AKOS025394017
- 7Y-0058
- DB-341942
- PZQOAJQYQBQTMZ-UHFFFAOYSA-N
- 544704-75-8
- AMY37391
- 7-Bromo-2-(3-fluoro-4-methoxyphenyl)-5-methoxybenzoxazole
- D77325
- SCHEMBL4463663
- DTXSID501195112
- 7-Bromo-2-(3-fluoro-4-methoxyphenyl)-5-methoxybenzo[d]oxazole
- CS-D0253
- Inchi： 1S/C15H11BrFNO3/c1-19-9-6-10(16)14-12(7-9)18-15(21-14)8-3-4-13(20-2)11(17)5-8/h3-7H,1-2H3
- InChI Key： PZQOAJQYQBQTMZ-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CC2=C1OC(C1C=CC(=C(C=1)F)OC)=N2)OC

Computed Properties

Exact Mass: 350.99063
Monoisotopic Mass: 350.99063g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 362
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 44.5Å²

Experimental Properties

PSA: 44.49

Benzoxazole, 7-bromo-2-(3-fluoro-4-methoxyphenyl)-5-methoxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM338627-1g	7-Bromo-2-(3-fluoro-4-methoxyphenyl)-5-methoxy-1,3-benzoxazole	544704-75-8	98%	1g	$***	2023-05-30
A2B Chem LLC	AG20956-250mg	7-Bromo-2-(3-fluoro-4-methoxyphenyl)-5-methoxybenzo[d]oxazole	544704-75-8		250mg	$605.00	2024-04-19
1PlusChem	1P00DBR0-100mg	7-broMo-2-(3-fluoro-4-Methoxyphenyl)-5-Methoxy-1,3-benzoxazole	544704-75-8	98%	100mg	$375.00	2024-04-30
1PlusChem	1P00DBR0-250mg	7-broMo-2-(3-fluoro-4-Methoxyphenyl)-5-Methoxy-1,3-benzoxazole	544704-75-8	98%	250mg	$541.00	2024-04-30
1PlusChem	1P00DBR0-1g	7-broMo-2-(3-fluoro-4-Methoxyphenyl)-5-Methoxy-1,3-benzoxazole	544704-75-8	98%	1g	$1062.00	2024-04-30
Aaron	AR00DBZC-100mg	7-broMo-2-(3-fluoro-4-Methoxyphenyl)-5-Methoxy-1,3-benzoxazole	544704-75-8	98%	100mg	$334.00	2023-12-15
Aaron	AR00DBZC-250mg	7-broMo-2-(3-fluoro-4-Methoxyphenyl)-5-Methoxy-1,3-benzoxazole	544704-75-8	98%	250mg	$476.00	2023-12-15
Aaron	AR00DBZC-1g	7-broMo-2-(3-fluoro-4-Methoxyphenyl)-5-Methoxy-1,3-benzoxazole	544704-75-8	98%	1g	$952.00	2023-12-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1061545-100mg	7-Bromo-2-(3-fluoro-4-methoxyphenyl)-5-methoxy-1,3-benzoxazole	544704-75-8	98%	100mg	￥3472.00	2024-05-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1061545-250mg	7-Bromo-2-(3-fluoro-4-methoxyphenyl)-5-methoxy-1,3-benzoxazole	544704-75-8	98%	250mg	￥4243.00	2024-05-09